3-{[(6-methylthieno[2,3-d]pyrimidin-4-yl)thio]methyl}-1H-pyrazol-5-ol

• IUPAC Name: 5-[(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanylmethyl]-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C11H10N4OS2/c1-6-2-8-10(12-5-13-11(8)18-6)17-4-7-3-9(16)15-14-7/h2-3,5H,4H2,1H3,(H2,14,15,16)
• InChI Key: DMTGZLGJWLFNHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)N=CN=C2SCC3=CC(=O)NN3
• Molecular Formula: C11H10N4OS2
• Molecular Weight: 278.4 g/mol

Description

3-{[(6-methylthieno[2,3-d]pyrimidin-4-yl)thio]methyl}-1H-pyrazol-5-ol, commonly known as MTP, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. MTP has shown promising results in treating various diseases, including cancer, inflammation, and infectious diseases.

Mechanism of Action

MTP exerts its therapeutic effects by inhibiting the activity of several enzymes and kinases. MTP inhibits the activity of CDK9, CDK7, and CDK2, which are involved in cell cycle regulation and transcriptional control. MTP also inhibits the activity of PIM1, which is involved in the regulation of cell proliferation and survival. By inhibiting these enzymes and kinases, MTP induces apoptosis in cancer cells and inhibits the growth of tumors.
Biochemical and Physiological Effects:
MTP has been found to have several biochemical and physiological effects. MTP has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. MTP has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages. MTP has been shown to reduce the expression of several genes involved in the regulation of inflammation, including COX-2, iNOS, and IL-1β.

Advantages and Limitations for Lab Experiments

MTP has several advantages and limitations for lab experiments. One advantage is that MTP has been extensively studied and has shown promising results in treating various diseases. Another advantage is that MTP is relatively easy to synthesize and purify. One limitation is that MTP has low solubility in water, which can make it difficult to work with in aqueous solutions. Another limitation is that MTP has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for MTP. One direction is to explore the potential of MTP as a therapeutic agent for cancer, inflammation, and infectious diseases. Another direction is to develop more potent and selective inhibitors of CDK9, CDK7, and PIM1. Additionally, future studies could investigate the potential of MTP in combination with other therapeutic agents to enhance its effectiveness. Finally, future studies could explore the potential of MTP in animal models of disease to further evaluate its therapeutic potential.

Synthesis Methods

The synthesis of MTP is a multi-step process that involves the reaction of 6-methylthieno[2,3-d]pyrimidine-4-carbaldehyde with thioacetic acid followed by the reaction with 3,5-dimethylpyrazole-1-carboxylic acid. The final product is obtained after purification through column chromatography. The yield of the synthesis process is approximately 30%.

Scientific Research Applications

MTP has been extensively studied for its potential therapeutic applications. It has shown promising results in treating various diseases, including cancer, inflammation, and infectious diseases. MTP has been found to inhibit the activity of several enzymes, including CDK9, CDK7, and CDK2, which are involved in cell cycle regulation and transcriptional control. MTP has also been found to inhibit the activity of several kinases, including PIM1, which is involved in the regulation of cell proliferation and survival. MTP has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models.